1-[2-(Diethylamino)ethylcarbamoyl]-4-fluorosulfonyloxybenzene

• IUPAC Name: 1-[2-(diethylamino)ethylcarbamoyl]-4-fluorosulfonyloxybenzene
• InChI: InChI=1S/C13H19FN2O4S/c1-3-16(4-2)10-9-15-13(17)11-5-7-12(8-6-11)20-21(14,18)19/h5-8H,3-4,9-10H2,1-2H3,(H,15,17)
• InChI Key: CGQKNDLVQBHKKZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC(=O)C1=CC=C(C=C1)OS(=O)(=O)F
• Molecular Formula: C13H19FN2O4S
• Molecular Weight: 318.37 g/mol

Description

This compound contains several functional groups, including a diethylamino group, a carbamoyl group, and a fluorosulfonyloxy group attached to a benzene ring. These groups could potentially give the compound a variety of interesting chemical properties, but without specific research on this compound, it’s hard to say for sure.

Scientific Research Applications

Synthesis and Reactivity

One area of application is in the synthesis and study of the reactivity of fluorinated compounds. For example, a study described the preparation of 1-(N,N-diethylcarbamoyloxy-2-fluoro-2-(phenylsulfonyl)-ethene and its reaction with various dienes to give fluorinated [4+2] cycloadducts. This work highlights the compound's role in facilitating the synthesis of complex fluorinated structures, which are of interest due to their potential applications in materials science and medicinal chemistry (Crowley, Percy, & Stansfield, 1996).

Material Science Applications

Research into polymers and materials science also features the use of compounds like 1-[2-(Diethylamino)ethylcarbamoyl]-4-fluorosulfonyloxybenzene. Studies on the synthesis and properties of ortho-linked polyamides based on bis(ether-carboxylic acid) or bis(ether amine) derived from related compounds show their importance in creating new materials with desirable thermal and mechanical properties. These materials exhibit significant solubility in polar solvents and form transparent, flexible, and tough films, indicating their potential for applications in coatings, films, and high-performance polymers (Hsiao, Yang, & Chen, 2000).

Chemical Biology and Fluorescence Studies

In chemical biology, the development of fluorescent probes based on structurally related compounds for the detection of bio-relevant species showcases another application. For instance, a fluorescent probe designed for the facile detection of hydrogen sulfide (H2S) in serum was developed by combining an environment-sensitive fluorophore with albumin and using a related sulfonyl group as a recognition unit. This probe demonstrates high selectivity and sensitivity towards H2S over other biothiols, highlighting its potential for biomedical research and diagnostic applications (Lee, Sung, Lee, & Han, 2020).

Environmental Applications

Furthermore, studies on the electrochemical fluorination of aromatic compounds in conditions suitable for in-situ groundwater remediation reflect the environmental applications of these chemicals. The research demonstrates the potential of using electrochemical methods to address contamination by per- and polyfluoroalkyl substances (PFAS), offering insights into innovative approaches for environmental cleanup (Momota, Mukai, Kato, & Morita, 1998).